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Compound of Interest

Compound Name: 3-Heptanethiol

Cat. No.: B13307401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety data and handling precautions for 3-
Heptanethiol (CAS No. 1639-07-2). The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling and use of this

compound. All quantitative data has been summarized in structured tables for ease of

reference, and logical workflows for handling and personal protective equipment are visualized

using diagrams.

Chemical and Physical Properties
3-Heptanethiol is a colorless liquid with a strong odor.[1] Understanding its physical and

chemical properties is fundamental to its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₇H₁₆S [2][3]

Molecular Weight 132.27 g/mol [2][4]

CAS Number 1639-07-2 [2]

Appearance Colorless liquid [1][5]

Odor Strong odor [1]

Boiling Point 351°F (177.2°C) [1]

Freezing Point -46°F (-43.3°C) [1]

Solubility Insoluble in water [1]

Vapor Pressure Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Hazard Identification and Classification
3-Heptanethiol is classified as a hazardous substance. The following table summarizes its

GHS classification.
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Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour.

Skin irritation Category 2 H315: Causes skin irritation.[6]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation.[6]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[5][6]

H336: May cause drowsiness

or dizziness.

Aspiration hazard Category 1
H304: May be fatal if

swallowed and enters airways.

Hazardous to the aquatic

environment, short-term

(acute)

Category 1 H400: Very toxic to aquatic life.

Hazardous to the aquatic

environment, long-term

(chronic)

Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Signal Word: Danger

First-Aid Measures
In case of exposure to 3-Heptanethiol, immediate medical attention is crucial. The following

are first-aid measures to be taken.
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Exposure Route First-Aid Measures Reference

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

medical attention if symptoms

occur.

[5][7]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower.

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[5][7]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Get medical

attention.

[5][6][7]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink afterwards plenty of

water. Never give anything by

mouth to an unconscious

person. Call a physician

immediately.

[7]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 3-
Heptanethiol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0707922&productDescription=1-HEPTANETHIOL+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0707922&productDescription=1-HEPTANETHIOL+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://static.cymitquimica.com/products/IN/pdf/sds-DA0036X2.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0707922&productDescription=1-HEPTANETHIOL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0707922&productDescription=1-HEPTANETHIOL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b13307401?utm_src=pdf-body
https://www.benchchem.com/product/b13307401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13307401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow
The following diagram illustrates the recommended workflow for handling 3-Heptanethiol from

receipt to disposal.

Receiving Storage Handling Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated AreaIf OK Keep Container Tightly Closed Store Away from Heat and Ignition Sources Store Under Inert Gas Work in a Well-Ventilated Area or Fume HoodFor Use Ground and Bond Container and Receiving Equipment Use Non-Sparking Tools Avoid Contact with Skin, Eyes, and Clothing Avoid Breathing Vapors Dispose of Contents/Container to an Approved Waste Disposal PlantAfter Use Do Not Allow to Enter Drains

Personal Protective Equipment (PPE)

Required PPE for Handling 3-Heptanethiol

Eye/Face Protection
(Safety glasses with side-shields or goggles)

Skin Protection
(Chemical-resistant gloves and protective clothing)

Respiratory Protection
(NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is experienced)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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